molecular formula C12H17ClFN3O B12234573 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine

1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine

Cat. No.: B12234573
M. Wt: 273.73 g/mol
InChI Key: PUCMJUMMMAUKMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine is a pyrazole-derived methanamine featuring a 2-furylmethyl substituent. Its structure combines a fluorinated pyrazole core with a furan-containing side chain, which may confer unique electronic and steric properties.

Properties

Molecular Formula

C12H17ClFN3O

Molecular Weight

273.73 g/mol

IUPAC Name

N-[(1-ethyl-5-fluoro-3-methylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine;hydrochloride

InChI

InChI=1S/C12H16FN3O.ClH/c1-3-16-12(13)11(9(2)15-16)8-14-7-10-5-4-6-17-10;/h4-6,14H,3,7-8H2,1-2H3;1H

InChI Key

PUCMJUMMMAUKMR-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(C(=N1)C)CNCC2=CC=CO2)F.Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to five analogs (Table 1) based on substituent variations, molecular weight, and inferred properties.

Table 1: Structural and Molecular Comparison

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Substituents
Target Compound : 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine Not specified C₁₄H₁₉FN₄O* ~278.33 - 1-Ethyl-5-fluoro-3-methyl-pyrazole
- 2-Furylmethyl
Analog 1 : 1-(1-ethyl-1H-pyrazol-5-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine 1856061-04-5 C₁₂H₁₉FN₆ 266.32 - 1-Ethyl-pyrazole
- 5-Fluoro-1,3-dimethyl-pyrazole
Analog 2 : [1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine 1823875-42-8 C₆H₈F₃N₃ 179.15 - 1-Methyl-4-CF₃-pyrazole
Analog 3 : 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine 1856100-57-6 C₁₂H₁₈ClF₂N₅ 305.76 - 1-Difluoroethyl-pyrazole
- 1,5-Dimethyl-pyrazole
Analog 4 : 1-(1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine 1015846-14-6 C₁₂H₁₅N₃O 217.27 - 3-Methoxyphenyl-pyrazole
- N-Methyl
Analog 5 : 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamine 1856099-15-4 C₁₄H₂₁FN₆ 292.35 - 1-Ethyl-5-fluoro-3-methyl-pyrazole
- 1-Methyl-pyrazole

Note: Molecular formula and weight for the target compound are inferred based on structural similarity to analogs.

Key Structural and Functional Differences :

Pyrazole Core Modifications: The target compound and Analog 5 share the 1-ethyl-5-fluoro-3-methyl-pyrazole core, which likely enhances metabolic stability compared to non-fluorinated analogs (e.g., Analog 4) . Analog 2 lacks fluorine but includes a trifluoromethyl group, which increases lipophilicity and may improve membrane permeability .

Analog 3 features a difluoroethyl group, which could enhance electronic effects but may increase steric hindrance .

Molecular Weight and Drug-Likeness :

  • The target compound’s molecular weight (~278.33 g/mol) aligns with Lipinski’s Rule of Five, suggesting favorable oral bioavailability compared to heavier analogs like Analog 3 (305.76 g/mol) .

Inferred Pharmacological and Physicochemical Properties

  • Electron-Withdrawing Effects : The 5-fluoro substituent on the pyrazole ring (target compound and Analog 5) could stabilize the molecule against oxidative metabolism .
  • Bioactivity : While direct data are unavailable, analogs like Analog 4 (with a methoxyphenyl group) have been studied for antimicrobial activity, suggesting the target compound’s furan moiety might similarly interact with biological targets .

Preparation Methods

Cyclocondensation of Hydrazines with 1,3-Diketones

Reaction Scheme :
$$
\text{Hydrazine derivative} + \text{1,3-diketone} \rightarrow \text{Pyrazole intermediate}
$$

  • Regioselectivity :
    • Arylhydrazine hydrochlorides yield 1,3-substituted pyrazoles (e.g., 1-ethyl-3-methyl).
    • Free hydrazines favor 1,5-substitution but require protecting groups for 1,3-regiocontrol.
  • Example :
    Ethylhydrazine hydrochloride reacts with 5-fluoro-3-methyl-1,3-diketone in chloroform under reflux to form 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbaldehyde.

Conditions :

Parameter Value
Solvent Chloroform or ethanol
Temperature Reflux (60–80°C)
Time 2–4 hours
Yield 37–97%

Trichloromethyl Enone Methodology

A regiocontrolled approach using trichloromethyl enones enables precise substitution patterns:

  • Cyclocondensation : Trichloromethyl enones react with hydrazines to form 3(5)-trichloromethylpyrazoles.
  • Methanolysis : The trichloromethyl group is converted to carboxyalkyl via nucleophilic substitution (e.g., using methanol/KOH).

Functionalization of the Pyrazole Core

N-Alkylation for 1-Ethyl Substitution

Ethylation at the pyrazole N1 position is achieved via:

  • Mitsunobu reaction : Using diethyl azodicarboxylate (DEAD) and triphenylphosphine.
  • Direct alkylation : Ethyl bromide in the presence of a base (e.g., K₂CO₃).

Example :
$$
\text{Pyrazole} + \text{CH₃CH₂Br} \xrightarrow{\text{DMF, K₂CO₃}} 1\text{-ethylpyrazole derivative}
$$

Fluorination Strategies

Fluorine is introduced either:

  • Early-stage : Using fluorinated diketones (e.g., 5-fluoro-1,3-diketone).
  • Late-stage : Halogen exchange (e.g., Cl → F via KF/18-crown-6).

Challenges :

  • Fluorine’s electronegativity necessitates careful control to avoid side reactions.

Coupling the Methanamine Side Chain

Reductive Amination

The furylmethylamine side chain is introduced via reductive amination:
$$
\text{Pyrazole-4-carbaldehyde} + \text{Furfurylamine} \xrightarrow{\text{NaBH₄}} \text{Target compound}
$$

Conditions :

Parameter Value
Reducing agent NaBH₄ or NaBH₃CN
Solvent Methanol or THF
Yield 52–83%

Nucleophilic Substitution

A chloromethyl intermediate reacts with furfurylamine:
$$
\text{Pyrazole-CH₂Cl} + \text{NH₂(CH₂C₄H₃O)} \xrightarrow{\text{Base}} \text{Target compound}
$$

Optimization :

  • Microwave-assisted synthesis reduces reaction time (e.g., 30 minutes vs. 16 hours).

Industrial-Scale Considerations

Continuous Flow Reactors

  • Enhance yield and purity by minimizing side reactions.
  • Example: Tubular reactors for cyclocondensation steps.

Purification Techniques

  • Column chromatography : Silica gel with hexane/ethyl acetate.
  • Recrystallization : Ethanol/water mixtures for final product.

Comparative Analysis of Methods

Method Advantages Limitations Yield Range
Cyclocondensation High regioselectivity Requires fluorinated precursors 70–97%
Trichloromethyl enone One-pot synthesis Harsh methanolysis conditions 37–85%
Reductive amination Mild conditions Sensitivity to moisture 52–83%
Microwave-assisted Rapid reaction times Specialized equipment needed 68–85%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.